Ethyl 5-methylfuran-3-carboxylate

• IUPAC Name: ethyl 5-methylfuran-3-carboxylate
• InChI: InChI=1S/C8H10O3/c1-3-10-8(9)7-4-6(2)11-5-7/h4-5H,3H2,1-2H3
• InChI Key: HZVHSZJXVCZRTP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=COC(=C1)C
• Molecular Formula: C8H10O3
• DSSTOX Substance ID: DTXSID20490767
• Molecular Weight: 154.16 g/mol
• CAS No.: 26501-83-7

Description

Ethyl 5-methylfuran-3-carboxylate is an organic compound belonging to the furan family It is characterized by a furan ring substituted with an ethyl ester group at the 3-position and a methyl group at the 5-position

Synthetic Routes and Reaction Conditions:

From α-chloro ketones: Ethyl 5-amino-4-cyano-2-methylfuran-3-carboxylate can be synthesized by reacting ethyl 2-chloro-3-oxobutanoate with malonic acid dinitrile in the presence of sodium ethoxide.

From β-dicarbonyl compounds: Condensation of acetylacetone with ethyl bromopyruvate leads to the formation of ethyl 4-acetyl-3-hydroxy-5-methyl-2,3-dihydrofuran-3-carboxylate, which is then transformed into ethyl 4-acetyl-5-methylfuran-3-carboxylate in the presence of p-toluenesulfonic acid.

Industrial Production Methods:

• Industrial production methods for this compound typically involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Specific details on industrial methods are less commonly disclosed in public literature.

Types of Reactions:

Oxidation: this compound can undergo oxidation reactions to form various oxidized derivatives.

Reduction: Reduction reactions can convert the ester group into an alcohol or other reduced forms.

Substitution: The compound can participate in substitution reactions, where functional groups on the furan ring are replaced by other groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like halogens or nucleophiles can be used under appropriate conditions to achieve substitution.

Major Products:

• The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols.

Scientific Research Applications

Ethyl 5-methylfuran-3-carboxylate has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound’s derivatives have shown potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent.

Industry: It is used in the production of various chemicals and materials due to its versatile reactivity.

Safety and Hazards

The safety data sheet for Ethyl 5-methylfuran-3-carboxylate indicates that it should be handled with care. Personal protective equipment, including face protection, should be worn when handling this compound. It is also recommended to ensure adequate ventilation and avoid contact with skin, eyes, or clothing.

Future Directions

The synthesis of polysubstituted furans, including Ethyl 5-methylfuran-3-carboxylate, is an active area of research. These compounds are not only important building blocks in organic chemistry but also have significant biological properties. Future research may focus on developing more efficient methods for their synthesis and exploring their potential applications in pharmacology.

Mechanism of Action

Target of Action

This compound belongs to the class of furan-3-carboxylates, which have been found to possess significant biologically active properties . .

Biochemical Pathways

Furan-3-carboxylates, in general, have been associated with a variety of biological activities, suggesting that they may interact with multiple biochemical pathways .

Comparison with Similar Compounds

• Ethyl 5-amino-4-cyano-2-methylfuran-3-carboxylate
• Ethyl 4-acetyl-5-methylfuran-3-carboxylate
• Methyl 4,5-diethyl-2-(3-methoxy-3-oxopropyl)furan-3-carboxylate

Uniqueness:

• Ethyl 5-methylfuran-3-carboxylate is unique due to its specific substitution pattern, which imparts distinct chemical and physical properties. This uniqueness makes it valuable in various synthetic and research applications.

Synthesis routes and methods

Procedure details

The abovementioned mixture of ethyl 2-formyllevulinate and its diethyl ketal was dissolved in benzene, the catalyst was added, and the resulting solution was refluxed with a Dean-Stark trap for 3-3.5 h until the water was completely removed. The reaction mixture was then distilled under reduced pressure, resulting in 15 g (97 mmol) of ethyl 5-methylfuran-3-carboxylate, boiling point 97° C./15 mm Hg.